Cas no 2228282-80-0 (1-(4,6-dichloropyridin-3-yl)ethane-1,2-diol)

• Product Name: 1-(4,6-dichloropyridin-3-yl)ethane-1,2-diol
• CAS No: 2228282-80-0
• MF: C₇H₇Cl₂NO₂
• MW: 208.041980028152
• CID: 6471301
• PubChem ID: 165687589
• Update Time: 2025-05-24

1-(4,6-dichloropyridin-3-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloropyridin-3-yl)ethane-1,2-diol
• EN300-1977060
• 2228282-80-0

• Inchi： 1S/C7H7Cl2NO2/c8-5-1-7(9)10-2-4(5)6(12)3-11/h1-2,6,11-12H,3H2
• InChI Key： COXGEDBMFLDYQJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(CO)O)Cl

Computed Properties

• Exact Mass: 206.9853839g/mol
• Monoisotopic Mass: 206.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-(4,6-dichloropyridin-3-yl)ethane-1,2-diol

Compound CAS No. 2228282-80-0: 1-(4,6-Dichloropyridin-3-yl)ethane-1,2-diol

1-(4,6-Dichloropyridin-3-yl)ethane-1,2-diol, also known by its CAS registry number 2228282-80-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with two chlorine atoms at the 4 and 6 positions, attached to an ethane diol group. The presence of both hydroxyl and chlorine substituents introduces a variety of functional groups that can participate in diverse chemical reactions and interactions.

The synthesis of 1-(4,6-Dichloropyridin-3-yl)ethane-1,2-diol typically involves multi-step processes that include chlorination, substitution, and hydroxylation reactions. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, minimizing side reactions and improving yield. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the production process.

In terms of applications, 1-(4,6-Dichloropyridin-3-yl)ethane-1,2-diol has shown promise in various areas. Its ability to act as a chelating agent makes it valuable in coordination chemistry studies. Additionally, the compound has been investigated for its potential as a precursor in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of new materials with unique electronic properties.

The structural features of this compound also make it an interesting candidate for pharmacological research. The pyridine ring provides a rigid framework that can be modified to enhance bioavailability or target specific biological pathways. The diol group offers opportunities for hydrogen bonding interactions, which are crucial in drug design for improving solubility and binding affinity.

Recent research has focused on understanding the stereochemical properties of 1-(4,6-Dichloropyridin-3-yl)ethane-1,2-diol. Studies have shown that the spatial arrangement of the hydroxyl groups significantly influences the compound's reactivity and selectivity in various chemical transformations. This insight has led to the development of enantioselective synthesis methods, which are essential for producing chiral compounds with high optical purity.

In conclusion, 1-(4,6-Dichloropyridin-3-yl)ethane-1,2-diol (CAS No. 2228282-80-0) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic synthesis, material science, and pharmacology. Ongoing studies continue to uncover new insights into its properties and potential uses, underscoring its importance as a key molecule in modern chemical research.